molecular formula C21H20N2O3S B257534 1-(2-furylmethyl)-4-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one

1-(2-furylmethyl)-4-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one

Cat. No. B257534
M. Wt: 380.5 g/mol
InChI Key: RYJXECJTXQIWRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-furylmethyl)-4-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one is a chemical compound that has been the subject of extensive research due to its potential applications in the field of medicine. This compound has been shown to possess a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs and therapies.

Mechanism of Action

The mechanism of action of 1-(2-furylmethyl)-4-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. This compound has been shown to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the inflammatory response. It has also been shown to activate various cellular pathways such as the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a role in antioxidant defense.
Biochemical and Physiological Effects:
1-(2-furylmethyl)-4-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one has been shown to possess a range of biochemical and physiological effects. It has been shown to exhibit anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases such as arthritis, cancer, and cardiovascular disease. It has also been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-furylmethyl)-4-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one in lab experiments is its potential to exhibit a range of biochemical and physiological effects. This makes it a versatile compound that can be used in a variety of studies. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the research on 1-(2-furylmethyl)-4-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one. One potential direction is to investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential use in the treatment of cancer, as it has been shown to possess anticancer properties. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis of 1-(2-furylmethyl)-4-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one involves a multi-step process that requires the use of various reagents and catalysts. The first step involves the condensation of 2-(4-methylphenyl)-2-oxoethyl mercaptan with furfural in the presence of a base such as potassium carbonate. This reaction results in the formation of an intermediate compound, which is then reacted with 1,3-cyclopentanedione in the presence of a Lewis acid catalyst such as zinc chloride. The final product is obtained after purification through various techniques such as column chromatography.

Scientific Research Applications

1-(2-furylmethyl)-4-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one has been the subject of extensive research due to its potential applications in the field of medicine. This compound has been shown to possess a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. It has also been investigated for its potential use in the treatment of various diseases such as diabetes, Alzheimer's disease, and Parkinson's disease.

properties

Product Name

1-(2-furylmethyl)-4-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one

Molecular Formula

C21H20N2O3S

Molecular Weight

380.5 g/mol

IUPAC Name

1-(furan-2-ylmethyl)-4-[2-(4-methylphenyl)-2-oxoethyl]sulfanyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one

InChI

InChI=1S/C21H20N2O3S/c1-14-7-9-15(10-8-14)19(24)13-27-20-17-5-2-6-18(17)23(21(25)22-20)12-16-4-3-11-26-16/h3-4,7-11H,2,5-6,12-13H2,1H3

InChI Key

RYJXECJTXQIWRB-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)C(=O)CSC2=NC(=O)N(C3=C2CCC3)CC4=CC=CO4

Canonical SMILES

CC1=CC=C(C=C1)C(=O)CSC2=NC(=O)N(C3=C2CCC3)CC4=CC=CO4

Origin of Product

United States

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